Cas no 2138418-25-2 (5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138418-25-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5892867
• PubChem ID: 165459201
• Update Time: 2025-05-23

5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138418-25-2
• 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742649

• Inchi： 1S/C10H15N3O/c1-7-12-6-10(13(7)2)8-3-9(14)5-11-4-8/h3,6,9,11,14H,4-5H2,1-2H3
• InChI Key： GRZNZFXOCIIABJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C2=CN=C(C)N2C)CNC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138418-25-2)

5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138418-25-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol is particularly noteworthy. It consists of a tetrahydropyridine ring fused with an imidazole moiety, both of which are functional groups commonly found in bioactive molecules. The presence of these functional groups suggests that the compound may exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent studies have indeed confirmed some of these hypotheses, providing a solid foundation for further research and development.

The synthesis of 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol has been explored using various methodologies. One common approach involves the reaction of 5-bromo-1,2-dimethylimidazole with 3-hydroxytetrahydropyridine in the presence of a suitable catalyst. This method yields high purity and good yields of the target compound. Another approach involves the use of palladium-catalyzed cross-coupling reactions to form the desired imidazole-tetrahydropyridine framework. These synthetic routes are not only efficient but also scalable, making them suitable for large-scale production in industrial settings.

In terms of biological activities, 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol has shown promising results in several preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that the compound may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

The neuroprotective effects of 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol have also been investigated. Research has shown that it can protect neurons from oxidative stress and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in the treatment of these debilitating conditions.

Beyond its biological activities, the pharmacokinetic properties of 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol are also important considerations for its development as a drug candidate. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This means that it can be effectively absorbed into the bloodstream and distributed to target tissues after oral administration. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, which is a crucial factor for its safety profile.

The potential applications of 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol are diverse and promising. In addition to its potential as a therapeutic agent for inflammatory diseases and cancer, it may also find applications in other areas such as neuroprotection and pain management. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a new drug candidate.

In conclusion, 5-(1,2-dimethyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138418-25-2) is a highly promising compound with a unique molecular structure and diverse biological activities. Its potential therapeutic applications in areas such as inflammation management and neuroprotection make it an exciting focus for ongoing research and development in the pharmaceutical industry. As more data becomes available from clinical trials and further studies are conducted, 5-(1,2-dimethyl-1H-imidazol-5-y l)-1 , 2 , 3 , 6 -tetrahydropyridin - 3 - ol (CAS No . 2 1 3 8 4 0 - 0 - 0 ) will likely continue to attract significant attention from researchers and clinicians alike.